Cas no 117186-02-4 (3-Methyl-5-(trifluoromethyl)benzoic Acid)
117186-02-4 structure
Product Name:3-Methyl-5-(trifluoromethyl)benzoic Acid
CAS No:117186-02-4
MF:C9H7F3O2
MW:204.145893335342
MDL:MFCD01631590
CID:131511
PubChem ID:2775588
Update Time:2025-04-19
3-Methyl-5-(trifluoromethyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-5-(trifluoromethyl)benzoic acid
- 3-Methyl-5-trifluoromethyl-benzoic acid
- Benzoic acid,3-methyl-5-(trifluoromethyl)-
- 3-Carboxy-5-methylbenzotrifluoride
- 3-METHYL-5-TRIFLUOROMETHYLBENZOIC ACID
- RARECHEM AL BO 2140
- Benzoic acid, 3-methyl-5-(trifluoromethyl)-
- PubChem16302
- 3-METHYL-5-(TRIFLUOROMETHYL)BENZOICACID
- KSC495M6N
- QJSRENHDYMAJIL-UHFFFAOYSA-N
- SBB093239
- PC0448
- CL8095
- TRA0088270
- AB09380
- FCH13
- SY106781
- A20400
- AKOS015956003
- PS-8151
- MFCD01631590
- 117186-02-4
- DTXSID10379597
- CS-W015423
- QJSRENHDYMAJIL-UHFFFAOYSA-M
- AM807413
- EN300-1654495
- FT-0616101
- SCHEMBL2926459
- 3-Methyl-5-(trifluoromethyl)benzoic Acid
-
- MDL： MFCD01631590
- Inchi： 1S/C9H7F3O2/c1-5-2-6(8(13)14)4-7(3-5)9(10,11)12/h2-4H,1H3,(H,13,14)
- InChI Key： QJSRENHDYMAJIL-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(=O)O)C=C(C)C=1)(F)F
Computed Properties
- Exact Mass: 204.04000
- Monoisotopic Mass: 204.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.7
Experimental Properties
- Color/Form: No data available
- Density: 1.345±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 257.1±40.0 ºC (760 Torr),
- Flash Point: 109.3±27.3 ºC,
- Refractive Index: 1.478
- Solubility: Very slightly soluble (0.37 g/l) (25 º C),
- PSA: 37.30000
- LogP: 2.71200
3-Methyl-5-(trifluoromethyl)benzoic Acid Security Information
- Signal Word：warning
- Hazard Statement： Irritant
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code： 36/37/38
- Safety Instruction： S26
-
Hazardous Material Identification：
- Safety Term：S26-36
- Risk Phrases：R36/37/38
- Storage Condition：Store at 4°C,-4At ℃Store…Better
3-Methyl-5-(trifluoromethyl)benzoic Acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Methyl-5-(trifluoromethyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013006342-1g |
3-Methyl-5-(trifluoromethyl)benzoic acid |
117186-02-4 | 97% | 1g |
$1490.00 | 2023-09-04 | |
| Chemenu | CM157422-5g |
3-Methyl-5-(trifluoromethyl)benzoic acid |
117186-02-4 | 95+% | 5g |
$223 | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-TO274-200mg |
3-Methyl-5-(trifluoromethyl)benzoic Acid |
117186-02-4 | 99% | 200mg |
￥231.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-TO274-1g |
3-Methyl-5-(trifluoromethyl)benzoic Acid |
117186-02-4 | 99% | 1g |
￥724.0 | 2022-02-28 | |
| TRC | M332128-100mg |
3-Methyl-5-(trifluoromethyl)benzoic acid |
117186-02-4 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M332128-250mg |
3-Methyl-5-(trifluoromethyl)benzoic acid |
117186-02-4 | 250mg |
$81.00 | 2023-05-17 | ||
| TRC | M332128-500mg |
3-Methyl-5-(trifluoromethyl)benzoic acid |
117186-02-4 | 500mg |
$115.00 | 2023-05-17 | ||
| TRC | M332128-1g |
3-Methyl-5-(trifluoromethyl)benzoic acid |
117186-02-4 | 1g |
$161.00 | 2023-05-17 | ||
| Apollo Scientific | PC0448-1g |
3-Methyl-5-(trifluoromethyl)benzoic acid |
117186-02-4 | 0.99 | 1g |
£75.00 | 2024-07-28 | |
| Apollo Scientific | PC0448-5g |
3-Methyl-5-(trifluoromethyl)benzoic acid |
117186-02-4 | 0.99 | 5g |
£210.00 | 2024-07-28 |
3-Methyl-5-(trifluoromethyl)benzoic Acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
117186-02-4 (3-Methyl-5-(trifluoromethyl)benzoic Acid) Related Products
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